molecular formula C14H11N3O4 B2384454 N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide CAS No. 851095-61-9

N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide

Cat. No. B2384454
CAS RN: 851095-61-9
M. Wt: 285.259
InChI Key: LJBYZZROOJYVPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide” is a complex organic molecule that contains a furan ring, an oxadiazole ring, and a phenoxyacetamide group . Furan is a five-membered aromatic ring with four carbon atoms and one oxygen . Oxadiazole is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . Phenoxyacetamide refers to a functional group consisting of a phenyl group (a six-carbon aromatic ring), an oxygen atom, and an acetamide group (consisting of a carbonyl group (C=O) and an amine group (NH2)) .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized from furan-2-carboxylic acid hydrazide . Mannich bases and methyl derivatives were then prepared . The structures of the synthesized compounds were confirmed by elemental analyses, IR and 1 H-NMR spectra .


Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The furan and oxadiazole rings are likely to contribute to the compound’s aromaticity . The phenoxyacetamide group may also influence the compound’s overall structure .

Scientific Research Applications

Development of Energetic Materials

One notable application of compounds related to N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide is in the field of energetic materials. For instance, derivatives based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been synthesized and characterized for their potential as insensitive energetic materials. These compounds exhibit moderate thermal stabilities and are insensitive towards impact and friction, which are desirable properties for energetic materials used in various applications, including military and civilian sectors for explosives and propellants (Yu et al., 2017).

Medicinal Chemistry and Pharmacology

Tyrosinase Inhibitors

In medicinal chemistry, furan-oxadiazole structural hybrids have been investigated for their therapeutic potential. A novel series of benzofuran-oxadiazole molecules showed significant tyrosinase inhibition activity, which could be utilized in the development of skin whitening agents and malignant melanoma anticancer drugs. These molecules exhibited better efficacy than the standard drug ascorbic acid, indicating their potential as leads for further drug development (Irfan et al., 2022).

Drug Development Programs

The incorporation of furazan-containing molecules in drug development programs has been reviewed, with emphasis on programs that have reached clinical or preclinical stages. These molecules have been found to enhance physical properties and biological activity, demonstrating the significant role of heterocycles in medicinal chemistry (Mancini et al., 2021).

properties

IUPAC Name

N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N3O4/c18-12(9-20-10-5-2-1-3-6-10)15-14-17-16-13(21-14)11-7-4-8-19-11/h1-8H,9H2,(H,15,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJBYZZROOJYVPQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)OCC(=O)NC2=NN=C(O2)C3=CC=CO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401330511
Record name N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401330511
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

285.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

29.7 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24816111
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS RN

851095-61-9
Record name N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401330511
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.